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Compound of Interest

Compound Name: LUF5831

Cat. No.: B15569573

This document provides immediate, essential safety and logistical information for handling
Belzona® 5831, a two-part epoxy coating system. The procedural guidance herein is intended
for researchers, scientists, and drug development professionals to ensure safe operational
handling and disposal. Belzona® 5831 consists of two components: Belzona® 5831 (ST-
BARRIER) Base and Belzona® 5831 (ST-BARRIER) Solidifier. It is imperative to handle both
components with care, adhering to the safety protocols outlined below.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure safety. The required PPE for handling both the Base and Solidifier components of
Belzona® 5831 is summarized in the table below.
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PPE Category

Belzona® 5831 (ST-
BARRIER) BASE

Belzona® 5831 (ST-
BARRIER)
SOLIDIFIER

Rationale

Eye Protection

Safety spectacles or
goggles conforming to
EN 166.[1]

Safety spectacles or
goggles conforming to
EN 166.[2]

Protects against
splashes that can
cause serious eye

irritation or damage.[1]

[2]

Hand Protection

Nitrile rubber,
medium-heavy weight
gauntlet type gloves
(EN 374).[1]

Nitrile rubber,
medium-heavy weight
gauntlet type gloves
(EN 374). For small
guantities, lightweight
disposable gloves are
suitable.[2]

Prevents skin contact
which can cause
irritation, allergic
reactions, and severe
burns with the
Solidifier.[1][2]

Skin and Body

Protection

Synthetic polyethylene
coveralls (e.g., Tyvek
PRO-TECH®) or
equivalent (EN 13034
Type 6) for standard
applications. Cotton
overalls for small

quantities.[1]

Synthetic polyethylene
coveralls (e.g., Tyvek
PRO-TECH®) or
equivalent (EN 13034

Type 6).[2]

Minimizes skin
exposure. The
Solidifier can cause

severe skin burns.[2]

Respiratory Protection

Not normally required
with adequate
ventilation. Consider
the hazards of the

Solidifier when mixing.

[1]

A supplied-air
respirator must be
worn in confined or
poorly-ventilated
spaces.[2] Do not

breathe vapors.[2]

Protects against
inhalation of vapors

which can be harmful.

[2]

Operational and Disposal Plans
Handling and Storage

Storage:
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o Store both Base and Solidifier components in a dry, well-ventilated place between 5°C and
30°C.[1][2]

» Keep containers tightly closed and away from sources of heat, ignition, and direct sunlight.[1]

[2]
» Store separately from oxidizing agents, and strongly alkaline or acidic materials.[1][2]

Handling:

Ensure adequate ventilation. Open and mix components in a well-ventilated area.[1][2]

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in the handling area.[1][2]

Contaminated clothing should be removed, and skin washed with soap and water.[1]

First Aid Measures

 |If on Skin: Remove all contaminated clothing immediately. Rinse skin with water.[2] For the
Base component, wash thoroughly with soap and water.[1] Seek medical attention if irritation
persists.[1]

 Ifin Eyes: Remove contact lenses if present. Rinse cautiously with water for several minutes.
[1][2] Immediately call a poison center or doctor.[2]

« If Inhaled (Solidifier): Move to fresh air. Seek medical attention if you feel unwell.

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

Spill and Disposal Procedures
Spill Cleanup:

¢ Exclude non-essential personnel and stay upwind of the spill.[1][2]
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» Contain the spill with non-combustible absorbent materials (e.g., sand, earth, vermiculite).[1]

[2]
e Collect the spilled material into a suitable, labeled container.[1][2]
o Clean the affected surface with a water and detergent mixture.[1][2]
Disposal:

o Unreacted Product: Dispose of unreacted Base and Solidifier as hazardous chemical waste
in accordance with national regulations.[1]

e Cured Product: Once fully cured, the reacted product, along with contaminated mixing
boards, applicators, and nominally empty containers, can be disposed of as hon-hazardous
waste.[1]

Experimental Workflow for Handling Belzona® 5831

The following diagram outlines the standard operating procedure for the safe handling of
Belzona® 5831 from preparation to final disposal.
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Caption: Workflow for safe handling of Belzona® 5831.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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